2-{6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-5-yl}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H11F3N4O2S/c19-18(20,21)11-5-1-2-6-12(11)24-13(26)8-25-9-23-14-10-4-3-7-22-16(10)28-15(14)17(25)27/h1-7,9H,8H2,(H,24,26)
• InChI Key: JPPNIOMIZUIBBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CN2C=NC3=C(C2=O)SC4=C3C=CC=N4
• Molecular Formula: C18H11F3N4O2S
• Molecular Weight: 404.4 g/mol
• CAS No.: 1040661-81-1

Description

This compound is a tricyclic heterocyclic acetamide derivative characterized by a complex fused-ring system containing nitrogen and sulfur atoms. The core structure includes a 6-oxo-8-thia-3,5,10-triazatricyclo framework, which confers unique electronic and steric properties.

Biological Activity

The compound 2-{6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-5-yl}-N-[2-(trifluoromethyl)phenyl]acetamide is a complex organic molecule with significant potential in medicinal chemistry due to its unique structural features and biological activities. This article reviews its biological activity, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is C23H18F3N4O2S , with a molecular weight of approximately 460.48 g/mol . The structure includes a triazatricyclo framework that contributes to its biological activity.

Property	Value
Molecular Formula	C23H18F3N4O2S
Molecular Weight	460.48 g/mol
Structure	Triazatricyclo compound

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of the Triazatricyclo Structure : Achieved through cyclization reactions involving substituted hydrazines and dicarbonyl compounds under controlled conditions.
• Introduction of Functional Groups : The trifluoromethylphenyl group is introduced via nucleophilic substitution reactions.
• Acetamide Moiety Attachment : This can be accomplished through condensation reactions with suitable aldehyde precursors.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within biological systems:

• Enzyme Inhibition : The triazatricyclo structure may interact with enzyme active sites, potentially inhibiting their function.
• Receptor Binding : The hydrophobic trifluoromethyl group enhances binding affinity to specific receptors, modulating downstream signaling pathways.

Biological Activity

Preliminary studies indicate that compounds with similar structures exhibit a range of biological activities:

• Anticancer Activity : Compounds structurally related to this molecule have shown cytotoxic effects against various cancer cell lines.
  • For instance, related triazolobenzodithiazines demonstrated tumor growth inhibition comparable to established chemotherapeutics like cisplatin .
• Antimicrobial Properties : Some derivatives have exhibited significant antibacterial activity against pathogens such as Staphylococcus aureus, suggesting potential use in treating infections .
• Enzyme Inhibition : Certain analogs have been noted for their ability to inhibit specific enzymes involved in metabolic pathways, which could be beneficial in drug development for metabolic diseases.

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds related to the target molecule:

• Study on Anticancer Activity : A series of triazolo compounds were tested for their cytotoxic potency against twelve human cancer cell lines, revealing several candidates with promising efficacy .
• Antimicrobial Testing : Research highlighted the antimicrobial properties of structurally similar compounds, demonstrating minimum inhibitory concentrations (MIC) that suggest effectiveness against bacterial strains.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The following compounds share structural similarities with the target molecule, differing primarily in substituents and heteroatom placement:

Compound Name	Key Structural Differences	Potential Functional Implications
2-({5-ethyl-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide	- Oxygen (8-oxa) replaces sulfur (8-thia) in the tricyclic core - Ethyl group at position 5 - 3-methoxyphenyl substituent	Reduced metabolic stability due to oxygen’s lower resistance to oxidation; enhanced solubility from methoxy group
N-(4-{6-oxo-5,12,14-trioxa-2-azatetracyclo[7.7.0.0^{3,7}.0^{11,15}]hexadeca-1(9),3(7),10,15-tetraen-8-yl}phenyl)acetamide	- Expanded tetracyclic framework with additional oxygen atoms - Unsubstituted phenyl group	Increased rigidity and potential for π-π stacking interactions; reduced lipophilicity
(6R,7R)-7-[2-(1H-Tetrazol-1-yl)acetamido]-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	- Bicyclic β-lactam core - Tetrazole and thiadiazole substituents	Enhanced β-lactamase resistance; broader antibacterial activity

Pharmacopeial Standards

While the target compound lacks explicit pharmacopeial testing data, analogous compounds (e.g., β-lactams in and ) are evaluated for:

• Crystallinity : Critical for batch consistency and bioavailability; similar tricyclic systems may require stringent control of polymorphic forms .
• pH Stability : The trifluoromethyl group’s electron-withdrawing effects could influence pH-dependent degradation pathways .